N-(3-cyano-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-2-((4-fluorophenyl)sulfonyl)acetamide

• IUPAC Name: N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(4-fluorophenyl)sulfonylacetamide
• InChI: InChI=1S/C18H17FN2O3S2/c1-11-2-7-14-15(9-20)18(25-16(14)8-11)21-17(22)10-26(23,24)13-5-3-12(19)4-6-13/h3-6,11H,2,7-8,10H2,1H3,(H,21,22)
• InChI Key: CCUKDGHFNXHKNL-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC(=C2C#N)NC(=O)CS(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H17FN2O3S2
• Molecular Weight: 392.5 g/mol
• CAS No.: 895473-80-0

Description

N-(3-cyano-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-2-((4-fluorophenyl)sulfonyl)acetamide is a useful research compound. Its molecular formula is C18H17FN2O3S2 and its molecular weight is 392.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Evaluation

A study by Shams et al. (2010) detailed the synthesis of different heterocyclic derivatives from 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide, which showed significant antiproliferative activity against three human cancer cell lines: breast adenocarcinoma (MCF-7), non-small cell lung cancer (NCI-H460), and CNS cancer (SF-268) (Shams et al., 2010).

Antimicrobial Applications

Darwish et al. (2014) synthesized new heterocyclic compounds incorporating a sulfamoyl moiety aimed at antimicrobial use. Their research led to the creation of compounds with promising antibacterial and antifungal properties, highlighting the diverse potential applications of these molecules in fighting infectious diseases (Darwish et al., 2014).

Anti-inflammatory Activity

Sunder and Maleraju (2013) investigated the anti-inflammatory activity of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides. Several derivatives showed significant anti-inflammatory activity, providing a basis for the development of new anti-inflammatory agents (Sunder & Maleraju, 2013).

Enzyme Inhibitory Potential

Research on sulfonamides with benzodioxane and acetamide moieties, including their synthesis and characterization, revealed substantial inhibitory activity against alpha-glucosidase and acetylcholinesterase (AChE), suggesting potential therapeutic applications in managing diseases like diabetes and Alzheimer's (Abbasi et al., 2019).

Antimicrobial Dyes for Textile Finishing

A study by Shams et al. (2011) on novel polyfunctionalized acyclic and heterocyclic dye precursors based on 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide systems demonstrated significant antimicrobial activity. These findings suggest applications in dyeing and textile finishing, where antimicrobial properties are beneficial (Shams et al., 2011).